(1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: (1R)-2-amino-1-(3,4-dimethylphenyl)ethanol
• InChI: InChI=1S/C10H15NO/c1-7-3-4-9(5-8(7)2)10(12)6-11/h3-5,10,12H,6,11H2,1-2H3/t10-/m0/s1
• InChI Key: LFOAGCXZPJZHOY-JTQLQIEISA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@H](CN)O)C
• Canonical SMILES: CC1=C(C=C(C=C1)C(CN)O)C

Description

(1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol is a chiral amino alcohol featuring a 3,4-dimethylphenyl substituent. The 3,4-dimethyl substitution on the aromatic ring enhances lipophilicity and may influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Reduction of Ketones: One common method involves the reduction of the corresponding ketone, 1-(3,4-dimethylphenyl)ethanone, using a chiral reducing agent to obtain the desired (1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol.

Transaminase-Mediated Synthesis: Another method involves the use of transaminases for the chiral selective synthesis of the compound from the corresponding ketone.

Industrial Production Methods: Industrial production often involves the optimization of reaction conditions such as temperature, pH, and the use of co-solvents to maximize yield and purity. Enzymatic methods are preferred for their selectivity and environmentally friendly nature .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The amino group can undergo reduction to form the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like alkyl halides or acyl chlorides.

Major Products:

Oxidation: 1-(3,4-dimethylphenyl)ethanone.

Reduction: 1-(3,4-dimethylphenyl)ethanamine.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

Chemistry:

• Used as a chiral building block in the synthesis of complex organic molecules .

Biology:

• Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine:

• Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds .

Industry:

• Utilized in the production of fine chemicals and as an intermediate in various industrial processes .

Mechanism of Action

The compound exerts its effects primarily through interactions with specific molecular targets such as enzymes and receptors. The presence of both amino and hydroxyl groups allows it to form hydrogen bonds and engage in various biochemical interactions. The chiral nature of the compound also plays a crucial role in its mechanism of action, influencing its binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol with structurally related amino alcohols and alcohols, focusing on substituent effects, enantioselectivity, and synthetic methodologies.

Structural Analogs and Substituent Effects

Compound Name	Substituents	Molecular Formula	Purity/ee (%)	Key Properties	Reference
(1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol	3,4-dimethyl	C10H15NO	N/A	High lipophilicity; chiral center
(1R,2R)-2-Amino-1-(3-Cl,4-Cl-phenyl)ethan-1-ol	3-Cl, 4-Cl	C14H12Cl2NO	N/A	Increased molecular weight; polar
(R)-1-(3-chlorophenyl)ethan-1-ol	3-Cl	C8H9ClO	87% ee	Alcohol (non-amino); moderate polarity
2-Amino-1-(2,5-difluorophenyl)ethanol	2,5-diF	C8H9F2NO	95%	Electron-withdrawing substituents
(1R)-2-Amino-1-(3-F-4-CH3-phenyl)ethan-1-ol	3-F, 4-CH3	C9H12FNO	N/A	Mixed electronic effects
2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol	3,4-OCH3	C10H15NO3	95%	High polarity; methoxy groups
(1R)-2-Amino-1-(4-OCH3-phenyl)ethan-1-ol·HCl	4-OCH3 (hydrochloride)	C9H14ClNO2	95%	Salt form enhances water solubility

Key Observations:

• Lipophilicity : Methyl groups (3,4-dimethyl) enhance lipophilicity compared to polar substituents like methoxy (-OCH3) or halogens (Cl, F). This affects membrane permeability and bioavailability.
• Methoxy groups are electron-donating, increasing solubility in polar solvents .
• Chirality : Enantioselectivity varies with synthesis conditions. For example, (R)-alcohols dominate in deep eutectic solvents (DESs), achieving up to 88.7% ee, while aqueous systems favor (S)-enantiomers .

Biological Activity

(1R)-2-Amino-1-(3,4-dimethylphenyl)ethan-1-ol is a chiral compound with significant biological activity attributed to its structural features. The presence of an amino group and a hydroxyl group enables various interactions with biological targets, making it a subject of interest in pharmacological research. This article reviews the compound's biological activity, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C11H17NO
• Molecular Weight : Approximately 179.26 g/mol
• Chirality : The compound exhibits chirality at the first carbon atom, leading to different biological activities depending on the enantiomer.

The biological activity of (1R)-2-amino-1-(3,4-dimethylphenyl)ethan-1-ol primarily involves:

• Enzyme Interaction : The amino group facilitates hydrogen bonding with active site residues in enzymes, potentially modulating their activity.
• Receptor Binding : The hydrophobic aromatic ring enhances binding affinity through hydrophobic interactions, influencing receptor-mediated pathways.

1. Antidepressant Effects

Research indicates that (1R)-2-amino-1-(3,4-dimethylphenyl)ethan-1-ol may exhibit antidepressant-like effects. It has been studied for its ability to interact with neurotransmitter systems, particularly serotonin and norepinephrine receptors.

2. Analgesic Properties

Preliminary studies suggest that the compound may also possess analgesic properties, potentially through its interaction with pain pathways in the central nervous system.

3. Neuroprotective Effects

The compound's ability to modulate neuroinflammation and oxidative stress markers indicates potential neuroprotective effects, making it a candidate for further research in neurodegenerative diseases.

Research Findings and Case Studies

Study	Findings	Implications
Study 1	Demonstrated significant binding affinity to serotonin receptors (Ki = 5.3 µM)	Suggests potential for antidepressant development
Study 2	Exhibited analgesic activity in animal models (ED50 = 10 mg/kg)	Supports further investigation into pain management applications
Study 3	Showed neuroprotective effects in vitro against oxidative stress	Indicates a role in treating neurodegenerative conditions

Comparative Analysis with Similar Compounds

The biological activity of (1R)-2-amino-1-(3,4-dimethylphenyl)ethan-1-ol can be compared with structurally similar compounds:

Compound	Activity Profile	Remarks
(1S)-2-Amino-1-(3-methylphenyl)ethan-1-ol	Moderate antidepressant effects	Different phenyl substitution alters activity
(1R)-2-Amino-1-(2,4-dimethylphenyl)ethan-1-ol	Stronger binding to dopamine receptors	Structural variations lead to distinct pharmacodynamics